Cas no 118333-19-0 (6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-)
![6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- structure](https://www.kuujia.com/scimg/cas/118333-19-0x300.png)
118333-19-0 structure
Product Name:6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
CAS No:118333-19-0
Molecular Formula:C11H14N4O3S
Molecular Weight:282.31886
CID:173228
PubChem ID:3000250
6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- Properties
Names and Identifiers
-
- 6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
- 9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3H-purine-6-thione
- Carbocyclic-2',3'-hydroxy-xylo-6-mercaptopurine
- NSC615826
- C-2',3'-OH-xylo-ara-6-SH-purinen
- 6H-Purine-6-thione, 9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, (1.alpha.,2.beta.,3.alpha.,4.alpha.)-
- DTXSID10152100
- 6H-Purine-6-thione, 9-(2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-1,9-dihydro-, (1alpha,2beta,3alpha,4alpha)-
- 118333-19-0
- 9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1H-purine-6-thione
- NSC 615826
-
- InChIKey: CSPPGTBBWFVGTB-YGBUUZGLSA-N
- Inchi: InChI=1S/C11H14N4O3S/c16-2-5-1-6(9(18)8(5)17)15-4-14-7-10(15)12-3-13-11(7)19/h3-6,8-9,16-18H,1-2H2,(H,12,13,19)/t5-,6-,8+,9+/m1/s1
- SMILES: OC[C@H]1C[C@@H](N2C=NC3C(N=CNC2=3)=S)[C@H](O)[C@H]1O
Computed Properties
- Exact Mass: 282.079
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 282.079
- Heavy Atom Count: 19
- Complexity: 407
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: _0
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Refractive Index: 1.88
- Boiling Point: 631.5°Cat760mmHg
- Flash Point: 335.7°C
- Density: 1.88
6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- Related Literature
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Hugues Bodiguel,Jacques Leng Soft Matter, 2010,6, 5451-5460
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Xin Wen,Xiaozhen Shi,Xianliang Qiao,Zhilei Wu,Guoyi Bai Chem. Commun., 2017,53, 5372-5375
-
Jun Zhou,Ximing Rong,Yulong Wang,Xiangyan Yun,Denghui Xu,Xiong Li Mater. Chem. Front., 2021,5, 4997-5003
-
Chun-Min Lin,David T. Wu,Heng-Kwong Tsao,Yu-Jane Sheng Soft Matter, 2012,8, 6139-6150
-
Pei-Fang Li,Cheng-Bo Yi,Jin Qu Org. Biomol. Chem., 2015,13, 5012-5021
-
Hai Cao,Marie-Paule Van Den Eede,Guy Koeckelberghs,Kunal S. Mali,Steven De Feyter Chem. Commun., 2017,53, 153-156
-
Qingyang Shi,Yan Zhang,Jili Jing,Jin Pei New J. Chem., 2020,44, 19262-19269
-
Shaowen Xie,Yin Chen,Ziyu Guo,Yuecong Luo,Haihu Tan,Jie Zheng Mater. Chem. Front., 2021,5, 5418-5428
-
Yazhou Zhou,Juan Yang,Xiaonong Cheng,Nan Zhao,Hongbo Sun,Dan Li RSC Adv., 2013,3, 3391-3398
118333-19-0 (6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-) Related Products
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